Cas no 174590-84-2 ((2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol)

• Product Name: (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol
• CAS No: 174590-84-2
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 4614364
• Update Time: 2025-05-20

(2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol

• Inchi： 1S/C6H10O3/c7-5-3-4-1-2-8-6(4)9-5/h4-7H,1-3H2/t4-,5+,6+/m0/s1
• InChI Key： XXMTWIWOEJYQMH-KVQBGUIXSA-N
• SMILES： O[C@@H]1O[C@@]2([H])OCC[C@@]2([H])C1

Additional information on (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol

Research Brief on (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol (CAS: 174590-84-2): Recent Advances and Applications

The compound (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol (CAS: 174590-84-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of antiviral and anticancer agents, particularly in the development of protease inhibitors. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview of its chemical characteristics, synthetic pathways, and biomedical relevance.

One of the most notable applications of (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol is its use in the synthesis of HIV-1 protease inhibitors. Recent publications in journals such as Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight its critical role in the structural optimization of darunavir analogs. Researchers have demonstrated that the stereochemistry and functional groups of this compound significantly influence the binding affinity and selectivity of these inhibitors, offering new avenues for drug design against resistant HIV strains.

In addition to its antiviral potential, (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol has been investigated for its utility in cancer therapeutics. A 2023 study published in ACS Chemical Biology revealed its incorporation into novel small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The compound's rigid furan-fused ring system was found to enhance the stability and bioavailability of these inhibitors, making it a promising scaffold for oncology drug development.

Synthetic methodologies for (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol have also seen advancements. Recent work by synthetic chemists has focused on asymmetric catalytic routes to improve yield and enantiomeric purity. For instance, a 2022 Organic Letters publication detailed a novel enzymatic resolution technique using lipases, achieving >99% enantiomeric excess. Such innovations are critical for scaling up production while maintaining the high purity required for pharmaceutical applications.

Looking ahead, the versatility of (2R,3aS,6aR)-Hexahydrofuro[2,3-b]furan-2-ol continues to inspire interdisciplinary research. Its applications extend beyond HIV and cancer to areas like neurodegenerative diseases, where its derivatives are being evaluated as modulators of protein aggregation. With ongoing clinical trials and computational studies exploring its full potential, this compound remains at the forefront of medicinal chemistry innovation.